3,4,5-trifluoro-N-(isoquinolin-6-ylmethyl)aniline

• IUPAC Name: 3,4,5-trifluoro-N-(isoquinolin-6-ylmethyl)aniline
• InChI: InChI=1S/C16H11F3N2/c17-14-6-13(7-15(18)16(14)19)21-8-10-1-2-12-9-20-4-3-11(12)5-10/h1-7,9,21H,8H2
• InChI Key: GTMZPDMXSBMYSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C=C1CNC3=CC(=C(C(=C3)F)F)F
• Molecular Formula: C16H11F3N2
• Molecular Weight: 288.27 g/mol

Description

3,4,5-trifluoro-N-(isoquinolin-6-ylmethyl)aniline, commonly known as TFMIA, is a chemical compound that has been widely studied for its potential applications in scientific research. TFMIA is a member of the anilines family and is characterized by its unique chemical structure, which makes it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of TFMIA is based on its ability to interact with specific amino acid residues on the surface of proteins and enzymes. This interaction leads to a conformational change in the protein, which can be detected through changes in fluorescence. TFMIA has been shown to be highly selective and sensitive, making it a valuable tool for studying protein-protein interactions and enzymatic activity.
Biochemical and Physiological Effects:
TFMIA has been shown to have minimal effects on biochemical and physiological processes, making it a safe and reliable tool for scientific research. It does not interact with cellular membranes or alter cellular metabolism, making it a valuable tool for studying specific proteins and enzymes without interfering with other cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TFMIA in lab experiments is its high selectivity and sensitivity. It can be used to detect specific proteins and enzymes even in complex biological samples. However, TFMIA is not suitable for all types of experiments and may require specific conditions and protocols to ensure accurate results.

Future Directions

There are several future directions for the use of TFMIA in scientific research. One potential application is in the development of new diagnostic tools for the detection of specific diseases and conditions. TFMIA could also be used in the development of new drugs and therapies that target specific proteins and enzymes. Additionally, further research is needed to optimize the synthesis and purification of TFMIA and to develop new methods for its detection and quantification.

Synthesis Methods

TFMIA can be synthesized through a multi-step process involving the reaction of 6-iodoisoquinoline with trifluoromethyl aniline. The reaction is catalyzed by palladium and requires the use of specific reagents and solvents. The resulting product is then purified through a series of chromatography and recrystallization steps.

Scientific Research Applications

TFMIA has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of specific biological molecules. TFMIA has been shown to selectively bind to certain proteins and enzymes, making it a valuable tool for studying their functions and interactions.